Cas no 1805100-71-3 (5-Bromo-2-cyano-4-(trifluoromethyl)aniline)

• Product Name: 5-Bromo-2-cyano-4-(trifluoromethyl)aniline
• CAS No: 1805100-71-3
• MF: C₈H₄BrF₃N₂
• MW: 265.029971122742
• CID: 4972531
• Update Time: 2023-08-24

5-Bromo-2-cyano-4-(trifluoromethyl)aniline Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-cyano-4-(trifluoromethyl)aniline
• 2-amino-4-bromo-5-(trifluoromethyl)benzonitrile

• Inchi： 1S/C8H4BrF3N2/c9-6-2-7(14)4(3-13)1-5(6)8(10,11)12/h1-2H,14H2
• InChI Key： DOQHUALORMIQKR-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C#N)C=C1C(F)(F)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 257
• XLogP3: 3.1
• Topological Polar Surface Area: 49.8